Cas no 102395-17-5 (Benzenamine,3-(hydrazinylmethyl)-, hydrochloride (1:2))

Benzenamine,3-(hydrazinylmethyl)-, hydrochloride (1:2) structure
102395-17-5 structure
Product Name:Benzenamine,3-(hydrazinylmethyl)-, hydrochloride (1:2)
CAS No:102395-17-5
MF:C7H13Cl2N3
MW:210.104219198227
CID:150350
PubChem ID:24847061
Update Time:2025-04-19

Benzenamine,3-(hydrazinylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(hydrazinylmethyl)-, hydrochloride (1:2)
    • Benzenamine,3-(hydrazinomethyl)-, dihydrochloride (9CI)
    • 3-(hydrazinylmethyl)aniline,dihydrochloride
    • Benzenamine, 3-(hydrazinomethyl)-, dihydrochloride (9CI)
    • m-Toluidine, alpha-hydrazino-, dihydrochloride
    • 102395-17-5
    • DTXSID00144993
    • Benzenamine, 3-(hydrazinomethyl)-, dihydrochloride
    • alpha-Hydrazino-m-toluidine dihydrochloride
    • Inchi: 1S/C7H11N3.2ClH/c8-7-3-1-2-6(4-7)5-10-9;;/h1-4,10H,5,8-9H2;2*1H
    • InChI Key: HNAZYEFFZCXDSH-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N(CC1C=CC=C(C=1)N)N

Computed Properties

  • Exact Mass: 209.048653g/mol
  • Monoisotopic Mass: 209.048653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 210.1g/mol
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • PSA: 64.07000
  • LogP: 3.50850
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